Cas no 60787-05-5 (1-Acetyl-4-methylpiperazine)

• Product Name: 1-Acetyl-4-methylpiperazine
• CAS No: 60787-05-5
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD01195310
• CID: 502527
• PubChem ID: 550758
• Update Time: 2025-06-10

1-Acetyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylpiperazin-1-yl)ethanone
• 1-(4-methyl-1-piperazinyl)Ethanone
• 1-Acetyl-4-methylpiperazin (or hydrochloride)
• 1-acetyl-4-methylpiperazine
• 1-ACETYL-4-METHYLPIPERAZINE HYDROCHLORIDE
• Ethanone,1-(4-methyl-1-piperazinyl)-
• 1-acetyl-4-methyl-piperazine
• 1-Acetyl-4-methylpiperazine Hydrocholride
• 1-Acetyl-4-methylpiperazineHCl
• Piperazine, 1-acetyl-4-methyl-
• YSDBJKNOEWSFGA-UHFFFAOYSA-N
• 1-(4-methyl-piperazin-1-yl)-ethanone
• 4-methylpiperazinyl-1-oxoethane
• STK013772
• 5045AJ
• BDBM50299723
• RP20768
• TRA0101163
• SY032062
• ST24037410
• 4CH-0
• MFCD01195310
• NCGC00024549-01
• Y10612
• 1-(4-methylpiperazin-1-yl)ethan-1-one
• PD071276
• NCGC00024549-02
• CHEMBL575239
• J-504162
• AKOS003867217
• DS-10740
• SCHEMBL33260
• DTXSID10902687
• BRD-K96055017-003-02-7
• 60787-05-5
• BRD-K96055017-003-01-9
• Q63396373
• Tocris-0351
• DB-072853
• 1-Acetyl-4-methylpiperazine

• MDL： MFCD01195310
• Inchi： 1S/C7H14N2O/c1-7(10)9-5-3-8(2)4-6-9/h3-6H2,1-2H3
• InChI Key： YSDBJKNOEWSFGA-UHFFFAOYSA-N
• SMILES： CN1CCN(C(=O)C)CC1

Computed Properties

• Exact Mass: 142.11100
• Monoisotopic Mass: 142.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 23.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.017
• Boiling Point: 241.4°C at 760 mmHg
• Flash Point: 99.9 °C
• PSA: 23.55000
• LogP: -0.34390

1-Acetyl-4-methylpiperazine Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Acetyl-4-methylpiperazine

1-Acetyl-4-methylpiperazine (CAS No. 60787-05-5): An Overview of Its Structure, Properties, and Applications

1-Acetyl-4-methylpiperazine (CAS No. 60787-05-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as N-acetyl-4-methylpiperazine, is a derivative of piperazine, a heterocyclic amine with a wide range of applications in various industries. The unique chemical structure and properties of 1-Acetyl-4-methylpiperazine make it an important intermediate in the synthesis of numerous pharmaceuticals and other chemical products.

The molecular formula of 1-Acetyl-4-methylpiperazine is C₇H₁₅N₃O, and its molecular weight is 149.21 g/mol. The compound features a piperazine ring with an acetyl group attached to one nitrogen atom and a methyl group attached to the other nitrogen atom. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it highly reactive and suitable for various synthetic transformations.

In terms of physical properties, 1-Acetyl-4-methylpiperazine is a colorless to pale yellow liquid at room temperature. It has a characteristic amine odor and is soluble in water and most organic solvents. The compound's solubility and reactivity make it an ideal candidate for use in various chemical reactions, particularly those involving nucleophilic substitution and condensation reactions.

The synthesis of 1-Acetyl-4-methylpiperazine can be achieved through several methods, but one of the most common approaches involves the acetylation of 4-methylpiperazine using acetic anhydride or acetyl chloride. This reaction typically proceeds under mild conditions, yielding high yields of the desired product. The choice of reagent and reaction conditions can significantly influence the purity and yield of the final product, making careful optimization crucial for industrial-scale production.

In the pharmaceutical industry, 1-Acetyl-4-methylpiperazine has found applications as an intermediate in the synthesis of various drugs. For example, it is used in the production of certain antihistamines and antidepressants due to its ability to modulate specific biological pathways. Recent research has also explored its potential as a lead compound for developing new therapeutic agents targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the use of 1-Acetyl-4-methylpiperazine as a scaffold for designing novel inhibitors of β-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The researchers found that derivatives of 1-Acetyl-4-methylpiperazine exhibited potent inhibitory activity against BACE1, suggesting its potential as a starting point for further drug development.

Beyond its pharmaceutical applications, 1-Acetyl-4-methylpiperazine has also been utilized in other areas such as agrochemicals and materials science. In agrochemical research, it has been used as a building block for synthesizing herbicides and fungicides with improved efficacy and reduced environmental impact. In materials science, the compound has been incorporated into polymers to enhance their mechanical properties and thermal stability.

The environmental impact of 1-Acetyl-4-methylpiperazine is another area of ongoing research. Studies have shown that while the compound itself is not highly toxic, its degradation products can have varying environmental effects depending on their chemical structure and stability. Therefore, efforts are being made to develop more sustainable synthesis methods that minimize waste generation and reduce the environmental footprint of its production.

In conclusion, 1-Acetyl-4-methylpiperazine (CAS No. 60787-05-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an invaluable intermediate in the synthesis of various products, from drugs to agrochemicals to advanced materials. Ongoing research continues to uncover new potential uses for this versatile compound, highlighting its importance in modern scientific endeavors.